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Compound of Interest

Compound Name: CP94253 hydrochloride

Cat. No.: B1662273 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) with detailed disposal instructions for CP94253
hydrochloride is not readily available in the public domain. Therefore, this guidance is based

on general principles of laboratory chemical waste management. Researchers must consult

their institution's Environmental Health and Safety (EHS) department for specific protocols and

to ensure full compliance with local, state, and federal regulations.

The proper disposal of research chemicals is paramount to ensuring the safety of laboratory

personnel and protecting the environment.[1] For compounds like CP94253 hydrochloride,

where specific disposal information is not provided by the manufacturer, a cautious approach

must be taken, treating the substance as potentially hazardous.

Initial Assessment and Chemical Profile
Before proceeding with disposal, it is essential to gather all available information about the

chemical. While a comprehensive hazard profile is unavailable, the following data has been

compiled from supplier information.
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Property Data

Chemical Name
5-Propoxy-3-(1,2,3,6-tetrahydro-4-pyridinyl)-1H-

pyrrolo[3,2-b]pyridine hydrochloride

Form Solid

Solubility
DMSO: 120 mg/mLH₂O: < 7.34 mg/mL

(Sonication recommended)

Storage Recommendations
Stock Solution: -80°C for 6 months; -20°C for 1

month (sealed from moisture)

Primary Known Activity Potent and selective 5-HT₁B agonist

Step-by-Step Disposal Procedure
The following protocol outlines the necessary steps for the safe disposal of CP94253
hydrochloride and other research chemicals lacking specific disposal instructions.

Contact Environmental Health and Safety (EHS): This is the most critical first step. Your

institution's EHS department is the definitive resource for hazardous waste management and

will provide guidance based on your specific circumstances and local regulations.[2]

Waste Characterization: In the absence of an SDS, treat CP94253 hydrochloride as a

hazardous chemical waste. Do not assume it is non-hazardous.[3]

Segregation of Waste: Do not mix CP94253 hydrochloride waste with other chemical waste

streams unless explicitly instructed to do so by EHS.[4][5] Keep solid and liquid waste

separate. Incompatible chemicals, when mixed, can react violently or release toxic gases.[6]

Solid Waste: This includes any remaining solid CP94253 hydrochloride powder and any

lab materials heavily contaminated with the solid (e.g., weigh boats, contaminated gloves,

bench paper).

Liquid Waste: This includes any solutions containing CP94253 hydrochloride. Segregate

aqueous solutions from those dissolved in organic solvents like DMSO.[7]

Use Appropriate Waste Containers:
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Collect all waste in sturdy, leak-proof containers that are chemically compatible with the

waste.[8]

For liquid waste, ensure the container has a secure, tight-fitting cap.[4]

Do not overfill containers; a general rule is to fill to no more than 75-90% capacity.[5][7]

If reusing a chemical container for waste, ensure the previous contents are not

incompatible with the waste being added.[2]

Properly Label Waste Containers:

Clearly label all waste containers with their contents.[8] Your EHS department will provide

specific hazardous waste labels.

The label should include the chemical name ("CP94253 hydrochloride"), the solvent (if

applicable), concentration, and the date the waste was first added to the container.[8]

Safe Storage of Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) within the

laboratory, at or near the point of generation.[6][9]

Ensure the storage area is secure and away from drains, heat sources, and direct

sunlight.[4]

Use secondary containment (such as a spill tray) to prevent spills or leaks from spreading.

[1]

Keep waste containers closed at all times, except when adding waste.[10]

Arrange for Waste Pickup:

Follow your institution's procedure for requesting a hazardous waste pickup from EHS.[7]

[9]

Do not dispose of CP94253 hydrochloride down the drain or in the regular trash.[10]

Improper disposal is illegal and can harm the environment.[1]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like CP94253 hydrochloride.
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Phase 1: Preparation & Assessment

Phase 2: Execution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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